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Abstract
Lexithromycin (CAS 53066-26-5) is a semi-synthetic macrolide antibiotic derived from

erythromycin. Characterized by its improved acid stability and hydrophobicity, Lexithromycin
was developed to enhance in vivo absorption compared to its parent compound. Like other

macrolides, its primary mechanism of action is the inhibition of bacterial protein synthesis

through binding to the 50S ribosomal subunit. Although an early development in the

optimization of erythromycin, it was quickly superseded by more effective compounds like

Roxithromycin, and as a result, extensive research and clinical data for Lexithromycin are

limited. Formulations containing lexithromycin were briefly investigated in clinical trials for the

treatment of HIV but were discontinued.[1][2][3] This guide provides a comprehensive overview

of the available technical information on Lexithromycin, with comparative data from the

closely related and more extensively studied macrolide, Roxithromycin, to provide a functional

context for researchers.

Chemical and Physical Properties
Lexithromycin is chemically designated as Erythromycin A 9-methoxime.[4] Its structural

modification from erythromycin involves the reaction of the 9-keto moiety to a methyl oxime,

which confers greater stability in acidic environments and increases its lipophilicity.[5] These

properties were intended to improve its oral bioavailability.
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Table 1: Physicochemical Properties of Lexithromycin

Property Value Reference

CAS Number 53066-26-5

Molecular Formula C38H70N2O13

Molecular Weight 762.97 g/mol

Appearance Solid

Purity ≥98%

Solubility DMSO: 10 mM

Storage Temperature -20°C

Melting Point >115°C (decomposes)

Mechanism of Action
The primary antibacterial action of Lexithromycin, consistent with other macrolide antibiotics,

is the inhibition of bacterial protein synthesis. This is achieved through its binding to the 50S

subunit of the bacterial ribosome. Specifically, it binds to the 23S rRNA component within the

large subunit, effectively obstructing the polypeptide exit tunnel. This blockage prevents the

elongation of the nascent polypeptide chain, thereby halting protein synthesis and inhibiting

bacterial growth. While primarily considered bacteriostatic, at higher concentrations, macrolides

can exhibit bactericidal properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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